Cas no 68935-46-6 (Acetamide,N-[2-(6-chloro-5-methoxy-1H-indol-3-yl)-1-methylethyl]-)

Acetamide,N-[2-(6-chloro-5-methoxy-1H-indol-3-yl)-1-methylethyl]- structure
68935-46-6 structure
Product Name:Acetamide,N-[2-(6-chloro-5-methoxy-1H-indol-3-yl)-1-methylethyl]-
CAS No:68935-46-6
MF:C14H17ClN2O2
MW:280.749982595444
CID:504167
PubChem ID:3052515
Update Time:2025-04-19

Acetamide,N-[2-(6-chloro-5-methoxy-1H-indol-3-yl)-1-methylethyl]- Chemical and Physical Properties

Names and Identifiers

    • Acetamide,N-[2-(6-chloro-5-methoxy-1H-indol-3-yl)-1-methylethyl]-
    • B-METHYL-6-CHLOROMELATONIN
    • N-[1-(6-chloro-5-methoxy-1H-indol-3-yl)propan-2-yl]acetamide
    • 6-Chloro-5-methoxy-alpha-methylmelatonin
    • N-(2-(6-Chloro-5-methoxy-1H-indol-3-yl)-1-methylethyl)acetamide
    • SCHEMBL9671854
    • DTXSID80988650
    • 68935-46-6
    • Q27257166
    • N-(1-(6-Chloro-5-methoxy-1H-indol-3-yl)propan-2-yl)acetamide
    • UNII-3FV2FI661P
    • N-[1-(6-Chloro-5-methoxy-1H-indol-3-yl)propan-2-yl]ethanimidic acid
    • BRN 0409485
    • N-(2-(6-Chloro-5-methoxy-3-indolyl)-1-methylethyl)acetamide
    • 3FV2FI661P
    • Acetamide, N-(2-(6-chloro-5-methoxy-3-indolyl)-1-methylethyl)-
    • Inchi: 1S/C14H17ClN2O2/c1-8(17-9(2)18)4-10-7-16-13-6-12(15)14(19-3)5-11(10)13/h5-8,16H,4H2,1-3H3,(H,17,18)
    • InChI Key: DZZMAXLTSPBPOH-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC2=C(C=1)NC=C2CC(C)NC(C)=O)OC

Computed Properties

  • Exact Mass: 280.09801
  • Monoisotopic Mass: 280.0978555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 54.1Ų

Experimental Properties

  • PSA: 54.12
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